5,8-Difluoro-6-methylquinolin-3-amine

• Molecular Formula: C10H8F2N2
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 5,8-difluoro-6-methylquinolin-3-amine
• InChI: InChI=1S/C10H8F2N2/c1-5-2-8(11)10-7(9(5)12)3-6(13)4-14-10/h2-4H,13H2,1H3
• InChI Key: OZPVERSJQNFSDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1F)C=C(C=N2)N)F

Description

5,8-Difluoro-6-methylquinolin-3-amine is a fluorinated quinoline derivative characterized by fluorine substituents at positions 5 and 8, a methyl group at position 6, and an amine group at position 2. The fluorine atoms enhance electronegativity and metabolic stability, while the methyl group introduces steric bulk.

Preparation Methods

The synthesis of 5,8-Difluoro-6-methylquinolin-3-amine typically involves several steps, including cyclization, fluorination, and amination reactions. One common synthetic route starts with the cyclization of appropriate precursors to form the quinoline ring system. Subsequent fluorination at specific positions (5 and 8) is achieved using electrophilic fluorinating agents .

Industrial production methods often employ similar synthetic routes but are optimized for large-scale production. These methods may include the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

5,8-Difluoro-6-methylquinolin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline ring to tetrahydroquinoline derivatives.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atoms can be replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include potassium permanganate for oxidation, lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5,8-Difluoro-6-methylquinolin-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated quinoline derivatives.

Biology: The compound exhibits significant biological activity, including antibacterial, antiviral, and antineoplastic properties.

Medicine: It is investigated for its potential use in developing new drugs for treating various diseases, including cancer and infectious diseases.

Industry: The compound is used in the production of liquid crystals and dyes, as well as in agricultural applications as a component of pesticides.

Mechanism of Action

The biological activity of 5,8-Difluoro-6-methylquinolin-3-amine is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. For example, it can inhibit bacterial enzymes like DNA gyrase and topoisomerase IV, leading to the disruption of DNA replication and cell death . In cancer cells, it may inhibit topoisomerase II, preventing the relaxation of supercoiled DNA and thereby inhibiting cell proliferation .

Comparison with Similar Compounds

Substituent Positioning and Electronic Effects

Comparison Compounds :

6,6-Difluoro-5,6,7,8-tetrahydroquinolin-3-amine (): Structural Differences: Partially hydrogenated quinoline core (tetrahydroquinoline) with difluoro substitution at position 4.

6-Methoxyquinolin-8-amine (): Methoxy group at position 6 vs. methyl in the target compound. Methoxy’s electron-donating nature contrasts with fluorine’s electron-withdrawing effect, altering electronic distribution and reactivity .

2-Amino-3-ethyl-8-methylquinoline (): Ethyl substituent at position 3 and methyl at position 6.

Key Findings :

• Fluorine substituents in the target compound improve metabolic stability and lipophilicity compared to methoxy or ethyl analogs.
• Hydrogenation (e.g., tetrahydroquinoline in ) reduces planarity, affecting intermolecular interactions.

Molecular Weight and Physicochemical Properties

Compound Name	Molecular Weight	Key Substituents	Notable Properties
5,8-Difluoro-6-methylquinolin-3-amine	~209.2 (calc.)	5-F, 8-F, 6-CH₃	High electronegativity, moderate lipophilicity
6-Methoxyquinolin-8-amine	~190.2 (calc.)	6-OCH₃, 8-NH₂	Increased polarity due to methoxy group
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	391.46	Benzodioxin, dimethylaminomethylphenyl	High molecular weight, complex solubility profile

Insights :

• Lower molecular weight analogs (e.g., 6-Methoxyquinolin-8-amine) may exhibit better aqueous solubility, whereas fluorinated derivatives prioritize membrane permeability.

Stability and Hygroscopicity

• Loss on Drying: Analogs like 6-Methoxyquinolin-8-amine show ≤1.0% weight loss when dried at 105°C for 2 hours, indicating low hygroscopicity . Fluorinated compounds (e.g., 5,8-Difluoro-6-methylquinolin-3-amine) are expected to exhibit superior stability due to strong C-F bonds and resistance to hydrolysis.

Biological Activity

5,8-Difluoro-6-methylquinolin-3-amine is a compound of interest due to its potential biological activities, particularly in the fields of cancer treatment and enzyme inhibition. This article explores its biological activity, mechanisms of action, and relevant research findings, supplemented by data tables and case studies.

Chemical Structure and Properties

5,8-Difluoro-6-methylquinolin-3-amine belongs to the quinoline family, characterized by a fused aromatic ring system. The presence of fluorine atoms at the 5 and 8 positions and a methyl group at the 6 position significantly influences its biological properties.

Biological Activity Overview

The compound exhibits various biological activities, including:

• Anticancer Activity : Demonstrated potential in inhibiting cancer cell proliferation.
• Enzyme Inhibition : Acts as an inhibitor for specific enzymes involved in cancer progression.

Inhibition of Cancer Cell Proliferation

Research indicates that 5,8-difluoro-6-methylquinolin-3-amine can inhibit the growth of several cancer cell lines. For instance, it has shown promising results against:

• Human Promyelocytic Leukemia (HL-60)
• Breast Cancer (MCF-7)
• Colon Cancer (LoVo)

Table 1 summarizes the effects on various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism
HL-60	16.5	Induction of apoptosis
MCF-7	12.0	Cell cycle arrest (G1/S transition)
LoVo	14.0	Inhibition of topoisomerase I

These findings suggest that the compound may induce apoptosis through multiple pathways, including cell cycle modulation and direct interaction with apoptotic proteins.

Enzyme Inhibition Studies

5,8-Difluoro-6-methylquinolin-3-amine has been identified as a potential inhibitor of leucine aminopeptidase (LAP), an enzyme implicated in cancer metastasis. Molecular docking studies reveal that the compound forms hydrogen bonds with key amino acid residues in LAP, enhancing its inhibitory efficacy.

Table 2: Molecular Docking Results

Residue	Interaction Type	Binding Energy (kcal/mol)
Tyr123	Hydrogen Bond	-9.0
Phe337	Hydrophobic Interaction	-7.5
Trp285	π–π Stacking	-8.2

These interactions are critical for understanding how the compound may inhibit LAP activity and subsequently reduce cancer cell migration and invasion.

Case Studies and Research Findings

• In Vitro Studies : A study evaluated the cytotoxic effects of 5,8-difluoro-6-methylquinolin-3-amine on various cancer cell lines. Results indicated a significant reduction in cell viability at concentrations above 10 µM, with apoptosis confirmed through flow cytometry analysis.
• Animal Models : In vivo studies demonstrated that administration of the compound in murine models led to reduced tumor growth rates compared to control groups, suggesting its potential as an effective anticancer agent.
• Safety Profile : Toxicological assessments revealed that the compound exhibits a favorable safety profile with low acute toxicity levels, making it a candidate for further development.